alpha-Ethoxy-m-nitrobenzylideneammonium chloride
Overview
Description
Alpha-Ethoxy-m-nitrobenzylideneammonium chloride is a chemical compound with the molecular formula C9H11ClN2O3 . It is available for experimental and research use .
Molecular Structure Analysis
The molecular structure of alpha-Ethoxy-m-nitrobenzylideneammonium chloride consists of 9 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 3 oxygen atoms . The molecular weight is approximately 230.65 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties of alpha-Ethoxy-m-nitrobenzylideneammonium chloride, such as its melting point, boiling point, and density, are not specified in the available resources .Scientific Research Applications
Phase-Transfer Catalysis and Ultrasound Irradiation : Ethoxy-4-nitrobenzene is synthesized through the reaction of 4-chloronitrobenzene with potassium ethoxide using benzyltriethylammonium chloride as a phase-transfer catalyst under ultrasound irradiation conditions. This study highlights the utility of phase-transfer catalysts and ultrasound in nucleophilic substitution reactions (Wang & Rajendran, 2007).
Light-Switchable Polymers : A novel cationic polymer is synthesized, which can transform into a zwitterionic form upon irradiation. This transformation is utilized for DNA condensation and release, as well as switching antibacterial activity, demonstrating the potential of light-responsive materials in biomedical applications (Sobolčiak et al., 2013).
Electrochemical Conversion and Oxime Formation : Analytical investigations into the electroreduction of alpha-nitrobenzylic compounds show partial formation of corresponding oximes. This process is influenced by reaction temperature and the presence of benzyl-hydroxylamines, highlighting the electrochemical pathways in organic synthesis (Miralles-Roch et al., 1993).
Photolabile Protecting Groups in Nucleosides : Research on photolabile protecting groups for nucleosides shows that o-nitrobenzyloxycarbonyl and related groups can be effectively used for protecting nucleoside 5'-hydroxyls. The rates of photodeprotection in these groups vary, indicating their potential application in controlled drug release and bioconjugation techniques (Hasan et al., 1997).
Rapid Release of Alpha-Adrenergic Receptor Ligand : The synthesis and characterization of photolabile analogues of L-phenylephrine, an alpha 1-selective adrenergic agonist, demonstrate their potential for rapid conversion into biologically active forms upon irradiation. This research has implications in developing novel therapeutic agents and studying receptor-ligand interactions (Walker et al., 1993).
Polymer and Materials Science : Polymers featuring photolabile groups like the o-nitrobenzyl group are increasingly used in polymer chemistry due to their ability to alter polymer properties through irradiation. This includes applications in photodegradable hydrogels, copolymers, thin film patterning, and bioconjugates (Zhao et al., 2012).
properties
IUPAC Name |
ethyl 3-nitrobenzenecarboximidate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3.ClH/c1-2-14-9(10)7-4-3-5-8(6-7)11(12)13;/h3-6,10H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCIXZMQBWUENJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)C1=CC(=CC=C1)[N+](=O)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60973044 |
Source
|
| Record name | Ethyl 3-nitrobenzene-1-carboximidate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60973044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
alpha-Ethoxy-m-nitrobenzylideneammonium chloride | |
CAS RN |
57508-53-9 |
Source
|
| Record name | Benzenecarboximidic acid, 3-nitro-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57508-53-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | alpha-Ethoxy-m-nitrobenzylideneammonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057508539 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3-nitrobenzene-1-carboximidate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60973044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | α-ethoxy-m-nitrobenzylideneammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.231 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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